Cas no 2227896-50-4 ((1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol)
2227896-50-4 structure
Product Name:(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
CAS No:2227896-50-4
MF:C7H10BrNOS
MW:236.129399776459
CID:5849243
PubChem ID:96899041
Update Time:2023-12-28
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol
- EN300-1918502
- 2227896-50-4
-
- Inchi: 1S/C7H10BrNOS/c8-7-3-5(4-11-7)6(10)1-2-9/h3-4,6,10H,1-2,9H2/t6-/m0/s1
- InChI Key: HRGJGRGOKVCTEY-LURJTMIESA-N
- SMILES: BrC1=CC(=CS1)[C@H](CCN)O
Computed Properties
- Exact Mass: 234.96665g/mol
- Monoisotopic Mass: 234.96665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.5Ų
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918502-1g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 1g |
$1844.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-5g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 5g |
$5345.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-10g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 10g |
$7927.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-0.05g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 0.05g |
$1549.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-0.1g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 0.1g |
$1623.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-0.25g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 0.25g |
$1696.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-0.5g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 0.5g |
$1770.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-1.0g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 1g |
$1844.0 | 2023-06-01 | ||
| Enamine | EN300-1918502-2.5g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 2.5g |
$3611.0 | 2023-09-17 | ||
| Enamine | EN300-1918502-5.0g |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol |
2227896-50-4 | 5g |
$5345.0 | 2023-06-01 |
(1S)-3-amino-1-(5-bromothiophen-3-yl)propan-1-ol Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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